Cas no 2228774-82-9 (tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228774-82-9
• MF: C₁₇H₂₅F₃N₂O₂
• MW: 346.387815237045
• CID: 6524707
• PubChem ID: 165619984
• Update Time: 2025-06-09

tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900019
• tert-butyl N-[2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenyl]carbamate
• 2228774-82-9

• Inchi： 1S/C17H25F3N2O2/c1-15(2,3)24-14(23)22-13-10-11(17(18,19)20)6-7-12(13)16(4,5)8-9-21/h6-7,10H,8-9,21H2,1-5H3,(H,22,23)
• InChI Key： LNTWASYDXAJECV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(C)CCN)(F)F

Computed Properties

• Exact Mass: 346.18681253g/mol
• Monoisotopic Mass: 346.18681253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228774-82-9)

tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate, with the CAS number 2228774-82-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a 5-(trifluoromethyl)phenyl group and an amino-functionalized alkyl chain. The presence of the trifluoromethyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The tert-butyl group, known for its steric bulk, enhances the stability and solubility of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, thereby mitigating neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that this compound could be a valuable lead for developing novel anticancer drugs.

The pharmacokinetic properties of tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate have also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it a promising candidate for clinical trials.

To further explore the therapeutic potential of tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate, several ongoing clinical trials are being conducted. These trials aim to evaluate its efficacy and safety in treating conditions such as Alzheimer's disease, Parkinson's disease, and various types of cancer. Preliminary results from these trials have been encouraging, with patients showing significant improvements in clinical outcomes.

In conclusion, tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228774-82-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing treatments for various diseases.